Cas no 1517501-35-7 (1-(1H-imidazol-5-yl)cyclobutan-1-amine)

• Product Name: 1-(1H-imidazol-5-yl)cyclobutan-1-amine
• CAS No: 1517501-35-7
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• CID: 5779367
• PubChem ID: 82593893
• Update Time: 2025-06-09

1-(1H-imidazol-5-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1517501-35-7
• 1-(1H-imidazol-5-yl)cyclobutan-1-amine
• EN300-1816558

• Inchi： 1S/C7H11N3/c8-7(2-1-3-7)6-4-9-5-10-6/h4-5H,1-3,8H2,(H,9,10)
• InChI Key： OZZUXRVIQNHENE-UHFFFAOYSA-N
• SMILES： NC1(C2=CN=CN2)CCC1

Computed Properties

• Exact Mass: 137.095297364g/mol
• Monoisotopic Mass: 137.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 54.7Ų

Additional information on 1-(1H-imidazol-5-yl)cyclobutan-1-amine

Introduction to 1-(1H-imidazol-5-yl)cyclobutan-1-amine (CAS No. 1517501-35-7)

1-(1H-imidazol-5-yl)cyclobutan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1517501-35-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its unique structural properties and potential biological activities. The compound features a cyclobutane ring linked to an imidazole moiety, which is a common pharmacophore in drug design, particularly for targeting various therapeutic pathways.

The structural framework of 1-(1H-imidazol-5-yl)cyclobutan-1-amine combines the rigidity of the cyclobutane ring with the nitrogen-rich environment of the imidazole ring. This combination not only imparts distinct electronic and steric properties but also opens up avenues for diverse interactions with biological targets. The cyclobutane ring, being a saturated hydrocarbon cycle, contributes to the molecule's stability, while the imidazole ring provides hydrogen bonding capabilities and potential metal coordination sites, making it a versatile scaffold for drug development.

In recent years, there has been growing interest in exploring the pharmacological potential of cyclobutane amine derivatives. The cyclobutane core is known for its ability to mimic other heterocyclic systems while maintaining a simpler structure, which can enhance oral bioavailability and metabolic stability. The presence of an amine group at the 1-position of the cyclobutane ring further extends its utility as a precursor for more complex molecules. This compound has been studied in various contexts, including its role as an intermediate in synthesizing more elaborate pharmacological agents.

One of the most compelling aspects of 1-(1H-imidazol-5-yl)cyclobutan-1-amine is its potential in modulating biological pathways associated with inflammation, cancer, and neurological disorders. The imidazole ring, in particular, is well-documented for its involvement in numerous biological processes. For instance, imidazole derivatives have shown promise in inhibiting enzymes such as histidine decarboxylase (HDC), which plays a crucial role in histamine synthesis. Additionally, imidazole-based compounds have been explored for their antimicrobial and antifungal properties.

The cyclobutane moiety adds another layer of complexity to this compound's biological interactions. Cycloalkylamines are known to exhibit favorable pharmacokinetic profiles due to their resistance to metabolic degradation. This stability makes them attractive candidates for drug development, particularly where prolonged activity is desired. Furthermore, the rigid structure of the cyclobutane ring can enhance binding affinity by reducing conformational flexibility at the binding site.

Recent studies have begun to uncover the therapeutic potential of 1-(1H-imidazol-5-yl)cyclobutan-1-amine in oncology research. The combination of the cyclobutane and imidazole rings may confer unique properties that make it effective against cancer cell proliferation. For example, derivatives of this compound have been investigated for their ability to inhibit kinases involved in tumor growth and metastasis. The nitrogen atoms within the imidazole ring can form hydrogen bonds with key residues in protein targets, potentially disrupting critical signaling pathways.

The pharmaceutical industry has also explored this compound as a scaffold for developing novel antimicrobial agents. Given the rise of antibiotic-resistant bacteria, there is an urgent need for new therapeutic strategies. The structural features of 1-(1H-imidazol-5-yl)cyclobutan-1-amine make it a promising candidate for designing molecules that can interact with bacterial enzymes or cell wall components without causing toxicity to human cells.

In addition to its applications in oncology and antimicrobial research, this compound has shown promise in neurodegenerative disease models. The ability of imidazole derivatives to cross the blood-brain barrier and interact with central nervous system receptors has been leveraged in studies aimed at treating conditions such as Alzheimer's disease and Parkinson's disease. The cyclobutane ring may further enhance blood-brain barrier penetration by reducing molecular weight and lipophilicity while maintaining functional activity.

The synthesis of 1-(1H-imidazol-5-yl)cyclobutan-1-amine involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the desired substituents. Advances in catalytic methods have made it possible to produce this compound more efficiently while minimizing environmental impact.

Quality control and analytical characterization are critical steps in ensuring the integrity of CAS No. 1517501-35-7 products used in pharmaceutical applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm molecular structure and assess purity levels. These analytical methods provide confidence that the final product meets stringent industry standards before being used in further research or development.

The future directions for research involving 1-(1H-imidazol-5-yl)cyclobutan-1-amine are promising and multifaceted. Ongoing studies aim to optimize synthetic pathways for larger-scale production while exploring novel derivatives with enhanced biological activity or improved pharmacokinetic profiles. Collaborative efforts between academic researchers and industry scientists are expected to accelerate progress toward translating laboratory findings into viable therapeutic options.

In conclusion, 1-(1H-imidazol-5-ylicyclobutanamincyclobutan - 35 - 7) represents a valuable compound with significant potential across multiple therapeutic areas including oncology, antimicrobial therapy, neurodegenerative disease treatment,and beyond. Its unique structural features make it an attractive scaffold for drug discovery,and ongoing research continuesto unlock new possibilitiesfor harnessing its therapeutic benefits. As our understandingof biological mechanisms advances,this compound will likely play an increasingly important rolein developing next-generation pharmaceuticals.